![molecular formula C24H26N2O3 B3458139 1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine](/img/structure/B3458139.png)
1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine
Overview
Description
1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MCL-101 and is a selective agonist for the serotonin receptor subtype 5-HT1A.
Mechanism of Action
The mechanism of action of 1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine involves its selective binding to the 5-HT1A receptor subtype. This receptor is widely distributed in the brain and is involved in the regulation of mood, anxiety, and stress responses. Activation of this receptor by MCL-101 results in the modulation of neurotransmitter release, leading to its therapeutic effects.
Biochemical and Physiological Effects:
1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine has been shown to have several biochemical and physiological effects. It has been reported to increase the activity of the serotonergic system, leading to the modulation of mood and anxiety. It has also been shown to modulate the activity of the dopaminergic system, leading to its potential use in the treatment of addiction. Additionally, this compound has been reported to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine in lab experiments is its high selectivity for the 5-HT1A receptor subtype. This allows for the specific modulation of this receptor without affecting other neurotransmitter systems. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine. One area of research is the development of more potent and selective agonists for the 5-HT1A receptor subtype. This could lead to the development of more effective therapeutic agents for the treatment of mood and anxiety disorders. Another area of research is the investigation of the neuroprotective effects of this compound, which could lead to its use in the treatment of neurodegenerative disorders. Additionally, further studies are needed to investigate the potential use of this compound in the treatment of addiction and chronic pain.
Scientific Research Applications
1-(3-methoxybenzoyl)-4-[(2-methoxy-1-naphthyl)methyl]piperazine has been extensively studied for its potential therapeutic applications. This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been investigated for its potential use in the treatment of chronic pain, addiction, and neurodegenerative disorders.
properties
IUPAC Name |
[4-[(2-methoxynaphthalen-1-yl)methyl]piperazin-1-yl]-(3-methoxyphenyl)methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3/c1-28-20-8-5-7-19(16-20)24(27)26-14-12-25(13-15-26)17-22-21-9-4-3-6-18(21)10-11-23(22)29-2/h3-11,16H,12-15,17H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHSIHYRAJUUVHF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)CN3CCN(CC3)C(=O)C4=CC(=CC=C4)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.